N-(tert-butyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-1,3-benzodioxole-5-carboxamide

• IUPAC Name: N-tert-butyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C21H21N3O4/c1-21(2,3)24(20(25)15-9-10-16-17(11-15)27-13-26-16)12-18-22-19(23-28-18)14-7-5-4-6-8-14/h4-11H,12-13H2,1-3H3
• InChI Key: VVEPCFJZAIRWSA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N(CC1=NC(=NO1)C2=CC=CC=C2)C(=O)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C21H21N3O4
• Molecular Weight: 379.4 g/mol

Description

N-(tert-butyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-1,3-benzodioxole-5-carboxamide is a useful research compound. Its molecular formula is C21H21N3O4 and its molecular weight is 379.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 379.15320616 g/mol and the complexity rating of the compound is 546. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Organic Chemistry and Drug Design Compounds featuring tert-butyl, oxadiazole, and benzodioxole moieties, similar to N-(tert-butyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-1,3-benzodioxole-5-carboxamide, are valuable in synthetic organic chemistry and drug design. For instance, tert-Butyl phenylazocarboxylates have been highlighted for their versatility as building blocks in synthetic organic chemistry, facilitating nucleophilic substitutions and radical reactions for creating structurally diverse molecules (Jasch et al., 2012). This versatility is critical for developing new pharmacophores and optimizing drug properties.

Insecticidal Activity Certain benzoheterocyclic analogues, incorporating elements such as benzodioxole and oxadiazole, similar to the core structure of the queried compound, have shown significant insecticidal activities. For example, analogues designed with benzodioxole or oxadiazole moieties have been tested against common pests, demonstrating potent insecticidal properties (Sawada et al., 2003). This suggests potential for research into environmentally friendly pest control agents.

Anticancer Research Compounds with structural features similar to this compound have been evaluated for their anticancer activities. For instance, derivatives of oxadiazole have been synthesized and tested against various cancer cell lines, showing moderate to excellent anticancer activity, indicating their potential in cancer research and therapy development (Ravinaik et al., 2021).

Material Science Applications In the realm of materials science, particularly in the development of organic light-emitting diodes (OLEDs) and electrochromic materials, compounds featuring oxadiazole and carbazole groups have been explored for their unique optical and electronic properties. Such compounds have been utilized as host materials for triplet emitters in OLEDs, contributing to the development of devices with high efficiency and specific color emissions (Guan et al., 2006).

Antimicrobial and Antifungal Research Research has also been conducted on the antimicrobial and antifungal activities of compounds containing oxadiazole derivatives, indicating their potential as templates for developing new antimicrobial agents. This includes studies where such compounds exhibited significant activity against various bacterial and fungal strains, underscoring their potential in addressing antibiotic resistance (Desai et al., 2016).